Cas no 74761-05-0 (Thiazole,2-(ethenylthio)-4-methyl-)

• Product name: Thiazole,2-(ethenylthio)-4-methyl-
• CAS No: 74761-05-0
• MF: C₆H₇NS₂
• MW: 157.25647854805
• CID: 557079

Thiazole,2-(ethenylthio)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole,2-(ethenylthio)-4-methyl-
• 4-Methyl-2-(vinylsulfanyl)-1,3-thiazole
• Thiazole, 2-(ethenylthio)-4-methyl-
• 2-ethenylsulfanyl-4-methyl-1,3-thiazole

• Inchi： 1S/C6H7NS2/c1-3-8-6-7-5(2)4-9-6/h3-4H,1H2,2H3
• InChI Key： ZRJTXXNHUGJAPB-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1SC=C

Computed Properties

• Exact Mass: 157.00211
• Monoisotopic Mass: 157.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• PSA: 12.89
• LogP: 2.68710